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For Researchers, Scientists, and Drug Development Professionals

Introduction
Perfluorohexadecanoic acid (PFHxDA), a long-chain perfluoroalkyl carboxylic acid (PFCA), is

a synthetic compound characterized by a 16-carbon chain where all hydrogen atoms have

been replaced by fluorine atoms. This extensive fluorination imparts unique and robust

physicochemical properties, including exceptional thermal and chemical stability. As a member

of the broader class of per- and polyfluoroalkyl substances (PFAS), PFHxDA is of significant

interest to researchers in environmental science, toxicology, and materials science. This guide

provides a comprehensive overview of the physical and chemical properties of PFHxDA, its

analysis, and associated safety considerations, intended to serve as a vital resource for

professionals working with this compound.
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The defining characteristic of PFHxDA is its fully fluorinated alkyl chain, which dictates its

physical and chemical behavior. The strong carbon-fluorine bonds contribute to its high stability

and resistance to degradation.[1][2]

General and Physical Properties
A summary of the key physical and identifying properties of Perfluorohexadecanoic acid is

presented in the table below. It is important to note that some physical properties, such as

melting and boiling points, may have variability in reported values due to the challenges in

measuring these for long-chain PFAS.
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Property Value Source(s)

IUPAC Name

2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,

10,10,11,11,12,12,13,13,14,14

,15,15,16,16,16-

Hentriacontafluorohexadecano

ic acid

[3]

Synonyms
Perfluoropalmitic acid,

PFHxDA
[3][4]

CAS Number 67905-19-5 [4]

Molecular Formula C₁₆HF₃₁O₂ [3][4]

Molecular Weight 814.13 g/mol [3]

Appearance
White crystalline powder or

solid
[5]

Melting Point

Data varies; one source

reports -43.8 °C, which is likely

for a solution. Solid form is

expected to have a higher

melting point.

[6]

Boiling Point 81.6 °C (likely for a solution) [6]

Solubility

Generally insoluble in water;

soluble in organic solvents.

Quantitative data is limited.

pKa

Estimated to be very low

(strong acid), likely < 1, similar

to other long-chain PFCAs.[7]

[8][9]

[7][8][9]

Computed XLogP3 10.3 [3]

Chemical Structure
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The structure of Perfluorohexadecanoic acid consists of a fifteen-carbon perfluorinated chain

attached to a carboxylic acid head group.

Caption: Chemical structure of Perfluorohexadecanoic acid.

Chemical Properties and Reactivity
Acidity
Perfluoroalkyl carboxylic acids are significantly stronger acids than their non-fluorinated

counterparts.[10] The strong electron-withdrawing effect of the perfluoroalkyl chain stabilizes

the carboxylate anion, resulting in a very low pKa, estimated to be less than 1.[7][8][9] This

means that at environmentally and physiologically relevant pH values, PFHxDA will exist almost

exclusively in its anionic, deprotonated form (perfluorohexadecanoate).

Thermal Stability and Decomposition
The carbon-fluorine bond is one of the strongest single bonds in organic chemistry, imparting

exceptional thermal stability to PFHxDA. Decomposition of perfluorinated compounds generally

requires high temperatures. While specific data for PFHxDA is limited, the thermal

decomposition of other PFCAs is known to produce a variety of toxic gases, including hydrogen

fluoride and carbonyl fluoride.

Reactivity
Perfluorohexadecanoic acid is chemically inert under most conditions, resisting hydrolysis,

photolysis, and microbial degradation.[1][2] This high level of persistence is a defining

characteristic of long-chain PFAS and contributes to their environmental longevity.[1] The

primary mode of atmospheric reaction for PFCAs is with hydroxyl radicals, although this is a

slow process.[11][12]

Synthesis and Manufacturing
The industrial synthesis of perfluoroalkyl carboxylic acids like PFHxDA has historically involved

two primary methods: electrochemical fluorination (ECF) and telomerization.[10]

Electrochemical Fluorination (ECF): This process involves the electrolysis of a hydrocarbon

starting material in anhydrous hydrogen fluoride. The hydrogen atoms on the carbon
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backbone are replaced with fluorine atoms.

Telomerization: This method involves the reaction of a perfluoroalkyl iodide (the "telogen")

with tetrafluoroethylene (the "taxogen") to build the perfluorinated chain.

It is important to note that these processes can result in a mixture of linear and branched

isomers.

Analytical Methodologies
The accurate detection and quantification of PFHxDA, often at trace levels in complex matrices,

require sophisticated analytical techniques. Liquid chromatography coupled with tandem mass

spectrometry (LC-MS/MS) is the most widely used and accepted method for the analysis of

PFAS, including PFHxDA.[13]

Sample Preparation
Proper sample preparation is crucial to remove interfering substances and concentrate the

analyte. The specific protocol depends on the sample matrix.

Water Samples: Solid-phase extraction (SPE) is commonly employed.

Solid Samples (e.g., soil, sediment): Extraction with an organic solvent, often with sonication

or accelerated solvent extraction, is followed by cleanup steps.

Biological Samples (e.g., plasma, tissue): Protein precipitation or liquid-liquid extraction is

typically used, followed by SPE for cleanup.

Chromatographic Separation
Reversed-phase liquid chromatography is the standard for separating PFHxDA from other

PFAS and matrix components. C18 columns are frequently used, with a mobile phase

consisting of a mixture of water and an organic solvent (typically methanol or acetonitrile) with

additives like ammonium acetate or formic acid to control pH and improve ionization.

Mass Spectrometric Detection
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Tandem mass spectrometry (MS/MS) operated in negative electrospray ionization (ESI) mode

provides the high selectivity and sensitivity needed for trace-level quantification. The

deprotonated molecule [M-H]⁻ is selected as the precursor ion and fragmented to produce

characteristic product ions for confirmation and quantification. High-resolution mass

spectrometry (HRMS) is also increasingly used for the identification of unknown PFAS.[13]

Other Analytical Techniques
Gas Chromatography-Mass Spectrometry (GC-MS): While less common for PFCAs due to

their low volatility, derivatization to more volatile esters can allow for GC-MS analysis.[13]

¹⁹F Nuclear Magnetic Resonance (NMR) Spectroscopy: This technique can provide

structural information and quantification without the need for reference standards for every

analyte.[14][15][16]

Experimental Protocol: LC-MS/MS Analysis of PFHxDA
in Water
This protocol provides a general workflow for the analysis of PFHxDA in a water sample.

Sample Collection: Collect water samples in polypropylene bottles.

Fortification: Spike the sample with an isotopically labeled internal standard (e.g., ¹³C-

PFHxDA) to correct for matrix effects and recovery losses.

Solid-Phase Extraction (SPE):

Condition a weak anion exchange (WAX) SPE cartridge with methanol followed by

deionized water.

Load the water sample onto the conditioned cartridge.

Wash the cartridge with a weak solvent to remove interferences.

Elute the PFHxDA with a stronger, basic solvent (e.g., methanol with ammonium

hydroxide).
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Concentration: Evaporate the eluate to near dryness under a gentle stream of nitrogen and

reconstitute in a known volume of the initial mobile phase.

LC-MS/MS Analysis:

Inject the reconstituted sample into the LC-MS/MS system.

Separate the analytes using a C18 column with a gradient elution program.

Detect and quantify PFHxDA using multiple reaction monitoring (MRM) in negative ESI

mode.

Sample Preparation Analysis

Water Sample Spike with
Internal Standard Solid-Phase Extraction (SPE) Concentration LC Separation MS/MS Detection Data Analysis

Click to download full resolution via product page

Caption: A representative workflow for the LC-MS/MS analysis of PFHxDA.

Safety, Toxicity, and Environmental Considerations
Hazard Identification and Safety Precautions
Perfluorohexadecanoic acid is classified as a hazardous substance. It is suspected of

causing skin and eye irritation.[3] Due to the limited toxicological data available for PFHxDA

specifically, it is prudent to handle it with the same precautions as other well-studied long-chain

PFCAs, which are associated with more severe health effects.[17][18]

Recommended Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or goggles.

Body Protection: Laboratory coat.
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Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Toxicology
The toxicology of long-chain PFCAs has been the subject of extensive research. While specific

data for PFHxDA is scarce, studies on other long-chain PFCAs have indicated potential for:

Carcinogenicity: Some long-chain PFCAs are considered to be possibly carcinogenic to

humans.[13][14][19]

Reproductive and Developmental Toxicity: Adverse effects on development and reproduction

have been observed in animal studies.[20]

Hepatotoxicity (Liver Toxicity): The liver is a primary target organ for many PFCAs.[20]

Immunotoxicity: Some PFCAs have been shown to suppress the immune system.[19]

It is important to note that toxicological profiles can vary with chain length and functional group.

[21]

Environmental Fate and Persistence
Perfluorohexadecanoic acid is highly persistent in the environment due to its resistance to

degradation.[1][2] Its environmental fate is governed by its low volatility and tendency to

partition to solids and bioaccumulate in organisms.[15][22] Long-range atmospheric transport

of volatile precursors can lead to the deposition of PFCAs in remote environments.

Conclusion
Perfluorohexadecanoic acid is a highly stable and persistent compound with unique

properties derived from its perfluorinated structure. This guide has provided a detailed overview

of its physical and chemical characteristics, analytical methodologies for its detection, and

important safety and toxicological considerations. As research into the environmental and

health impacts of PFAS continues to evolve, a thorough understanding of the fundamental

properties of individual compounds like PFHxDA is essential for scientists and professionals in

the field.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.iarc.who.int/news-events/iarc-monographs-evaluate-the-carcinogenicity-of-perfluorooctanoic-acid-pfoa-and-perfluorooctanesulfonic-acid-pfos/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8745034/
https://pubmed.ncbi.nlm.nih.gov/31680603/
https://www.pops.int/TheConvention/POPsReviewCommittee/Meetings/POPRC17/Overview/tabid/8900/ctl/Download/mid/25875/Default.aspx?id=77&ObjID=31061
https://www.pops.int/TheConvention/POPsReviewCommittee/Meetings/POPRC17/Overview/tabid/8900/ctl/Download/mid/25875/Default.aspx?id=77&ObjID=31061
https://pubmed.ncbi.nlm.nih.gov/31680603/
https://documents.dps.ny.gov/public/Common/ViewDoc.aspx?DocRefId=%7B2E939DCB-551D-4B83-9948-3F7C830E1742%7D
https://www.benchchem.com/product/b1294708/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-perfluorohexadecanoic-acid-pfhxda
https://pmc.ncbi.nlm.nih.gov/articles/PMC8902460/
https://environment.ec.europa.eu/news/health-and-environmental-impacts-prompt-call-strict-ruling-ubiquitous-forever-chemicals-2023-10-19_en
https://pfas-1.itrcweb.org/4-physical-and-chemical-properties/
https://www.youtube.com/watch?v=lCrcc114gdI
https://www.benchchem.com/product/b1294708/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-perfluorohexadecanoic-acid-pfhxda
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294708?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Application of the Key Characteristics of Carcinogens to Per and Polyfluoroalkyl Substances.

(n.d.). National Institutes of Health. Retrieved from [Link]

Computational approaches may underestimate pK a values of longer-chain perfluorinated

carboxylic acids: Implications for assessing environmental and biological effects. (2009,

January 30). Taylor & Francis Online. Retrieved from [Link]

Long-chain perfluorocarboxylic acids (PFCAs, C9-C21), their salts and related compounds

Draft risk management evaluation. (2023, March 1). Defra - Citizen Space. Retrieved from

[Link]

The p K a Values of PFOA and Other Highly Fluorinated Carboxylic Acids. (2025, August 6).

ResearchGate. Retrieved from [Link]

Interfacial Activity and Surface pKa of Perfluoroalkyl Carboxylic Acids (PFCAs). (n.d.).

National Institutes of Health. Retrieved from [Link]

Toxicokinetics of perfluorohexanoic acid (PFHxA), perfluorooctanoic acid (PFOA) and

perfluorodecanoic acid (PFDA) in male and female Hsd:Sprague dawley SD rats following

intravenous or gavage administration. (2020, June). PubMed. Retrieved from [Link]

Interfacial Activity and Surface pKa of Perfluoroalkyl Carboxylic Acids (PFCAs). (n.d.). ACS

Publications. Retrieved from [Link]

Perfluorohexadecanoic acid | C15F31COOH | CID 106027. (n.d.). PubChem. Retrieved

from [Link]

Perfluoroalkyl carboxylic acids. (n.d.). Wikipedia. Retrieved from [Link]

POPRC-17/6: Long-chain perfluorocarboxylic acids, their salts and related compounds.

(n.d.). Stockholm Convention. Retrieved from [Link]

Atmospheric Chemistry of Perfluorinated Carboxylic Acids: Reaction with OH Radicals and

Atmospheric Lifetimes. (n.d.). ACS Publications. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8344339/
https://www.tandfonline.com/doi/full/10.1080/10934520802641629
https://consult.defra.gov.uk/reach-pop-s/long-chain-perfluorocarboxylic-acids-their-salts/supporting_documents/draft%20RME%20longchain%20PFCAs.pdf
https://www.researchgate.net/publication/228414436_The_p_K_a_Values_of_PFOA_and_Other_Highly_Fluorinated_Carboxylic_Acids
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10298135/
https://pubmed.ncbi.nlm.nih.gov/31693427/
https://pubs.acs.org/doi/10.1021/acs.langmuir.3c00424
https://www.benchchem.com/product/b1294708/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-perfluorohexadecanoic-acid-pfhxda
https://pubchem.ncbi.nlm.nih.gov/compound/106027
https://en.wikipedia.org/wiki/Perfluoroalkyl_carboxylic_acids
http://www.pops.int/TheConvention/ThePOPs/TheNewPOPs/Decisionsrecommendations/tabid/9195/Default.aspx
https://pubs.acs.org/doi/10.1021/jp050212p
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294708?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Environmental Fate and Transport for Per- and Polyfluoroalkyl Substances. (n.d.). ITRC.

Retrieved from [Link]

IARC Monographs evaluate the carcinogenicity of perfluorooctanoic acid (PFOA) and

perfluorooctanesulfonic acid (PFOS). (2023, December 1). World Health Organization

(WHO). Retrieved from [Link]

Updated EHS Summary of Perfluorohexanoic acid for the MA TURA Science Advisory Board

Meeting. (2017, January 19). TURI. Retrieved from [Link]

Occurrence and Toxicity Mechanisms of Perfluorononanoic Acid, Perfluorodecanoic Acid,

and Perfluoroundecanoic Acid in Fish: A Review. (n.d.). MDPI. Retrieved from [Link]

Perfluorohexanoic Acid | C5F11COOH | CID 67542. (n.d.). PubChem. Retrieved from [Link]

Perfluorohexanoic acid toxicity, part II: Application of human health toxicity value for risk

characterization. (n.d.). Integral Consulting Inc.. Retrieved from [Link]

Per- and polyfluoroalkyl substances in the environment. (n.d.). National Institutes of Health.

Retrieved from [Link]

Health and environmental impacts prompt a call for strict ruling on ubiquitous 'forever

chemicals'. (2023, October 19). Environment - European Commission. Retrieved from [Link]

Environmental Sources, Chemistry, Fate, and Transport of Per‐ and Polyfluoroalkyl

Substances: State of the Science, Key Knowledge Gaps, and Recommendations Presented

at the August 2019 SETAC Focus Topic Meeting. (n.d.). National Institutes of Health.

Retrieved from [Link]

Environmental fate and global distribution of PFAS [Full Talk]. (2023, October 30). YouTube.

Retrieved from [Link]

4 Physical and Chemical Properties – PFAS — Per- and Polyfluoroalkyl Substances. (n.d.).

ITRC. Retrieved from [Link]

Perfluorohexanoic acid. (n.d.). Wikipedia. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 13 Tech Support

https://pfas-1.itrcweb.org/fact-sheets/
https://www.iarc.who.int/news-events/iarc-monographs-evaluate-the-carcinogenicity-of-perfluorooctanoic-acid-pfoa-and-perfluorooctanesulfonic-acid-pfos/
https://www.turi.org/content/download/10826/181169/file/Toxicity.PFHxA.TURI.SAB.2017.pdf
https://www.mdpi.com/2305-6304/11/11/576
https://pubchem.ncbi.nlm.nih.gov/compound/67542
https://www.integral-corp.com/wp-content/uploads/2019/08/Goodrum_et_al_2019_PFHxA_Part_II.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8284208/
https://environment.ec.europa.eu/news/health-and-environmental-impacts-prompt-call-strict-ruling-ubiquitous-forever-chemicals_en
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7944648/
https://www.youtube.com/watch?v=kYJt0Y0k-sQ
https://pfas-1.itrcweb.org/4-physical-and-chemical-properties/
https://en.wikipedia.org/wiki/Perfluorohexanoic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294708?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Modern methods for the synthesis of perfluoroalkylated aromatics. (n.d.). ResearchGate.

Retrieved from [Link]

Synthetic methods for perfluoroalkanesulfenic acids. (n.d.). ResearchGate. Retrieved from

[Link]

US3784644A - Process for preparing fluoroperhalo-alkylidene imines. (n.d.). Google Patents.

Top Analytical Techniques for Detecting PFAS in Water and Soil. (2024, October 22).

Conquer Scientific. Retrieved from [Link]

Fluorine NMR as a Tool for Analysis of Fluorinated Compounds in the Environment. (n.d.).

ProQuest. Retrieved from [Link]

*Computational Protocol to Predict NMR Parameters of Perfluoroalkyl Substances. (n.d.).

Undergraduate Research - Colorado School of Mines. Retrieved from [Link]

SAFETY DATA SHEET. (2023, February 3). National Institute of Standards and Technology.

Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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